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Core Physicochemical Properties of Benzarone
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Compound Focus: Benzarone

CAS No.: 1477-19-6

Cat. No.: S520818

The table below summarizes the key data available for benzarone:

Property Value Conditions |/ Notes
pKa 7.68 +0.15 Predicted value [1] [2].
Melting Point 124.0t0 128.0 °C Experimental range (specification) [3]
[4].
126 °C Reference value [3] [4].
124.3 °C Literature value [1] [2].
Molecular C17H1403 - [1] [3] [4]
Formula
Molecular Weight 266.29 g/mol - [1] [2]
Solubility Slightly soluble in DMSO and - [1][3] [2]
Methanol
Appearance White to almost white powder to - [3] [4]
crystal
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Methods for Determining pKa and Melting Point

For researchers needing to determine these properties, here are established experimental protocols.

Determining pKa

For compounds like benzarone with limited water solubility, the pKa is often determined using co-solvent

methods and spectroscopic techniques [5] [6] [7].

e UV-Vis Spectrophotometry: This is an ideal method for insoluble substances or when pKa values
are very high or low [5] [6]. The general workflow involves:
o Sample Preparation: Dissolve the compound in a series of buffer solutions prepared in a
water-co-solvent mixture (e.g., 20% w/w ethanol-water) [5] [7]. The ionic strength should be
kept constant [7].
o Spectral Acquisition: Record the UV-Vis absorption spectra of the sample in each buffer
solution across a range of pH values [5] [6].
o Data Analysis: Identify the analytical wavelength at which the greatest difference in
absorbance between the protonated (acid) and deprotonated (base) species is observed [5].
The pKa is determined at the pH where the concentrations of both species are equal, often
using the Henderson-Hasselbalch equation [5] [7].
¢ Potentiometric Titration: This is a high-precision standard method, but it requires the compound to
be sufficiently soluble in aqueous buffers [6]. For sparingly soluble compounds, it can be performed in
co-solvent mixtures, but the resulting pKa must be extrapolated to zero co-solvent concentration
using methods like the Yasuda-Shedlovsky technique [6].
e Conductometry: This method measures the electrical conductivity of the solution at different
concentrations to calculate the dissociation constant. It is particularly suited for acids with pKa values
between 1.9 and 5.2, making it less applicable for benzarone [6].

The relationship between these primary methods and their extensions for challenging molecules like

benzarone can be visualized as follows:
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Experimental pathways for determining the pKa of poorly water-soluble compounds.

Determining Melting Point

The melting point is a key identity and purity test. The standard method involves using a capillary tube and a

melting point apparatus [8].

e Sample Preparation:
o Pulverize a dry solid sample if granular.
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o Pack the sample into a closed-end glass capillary tube to a height of 2-3 mm by tapping it down
or dropping the tube through a long narrow tube [8].
e Measurement:
o Place the capillary tube in a melting point apparatus.
o Heat the sample at a medium rate until about 20°C below the expected melting point.
o Then, slow the heating rate to 1°C per 30 seconds to allow the system to reach thermal
equilibrium [8].
e Observation and Recording:
o Record the first temperature when the first visible drop of liquid is observed (the onset of

melting).
o Record the second temperature when the entire sample becomes a transparent liquid (the

clear point). This range indicates the sample's purity [8].

Application in Preformulation and Drug Development

For drug development professionals, these physicochemical properties are critical in the preformulation

phase.

¢ pKa Value: The pKa of 7.68 suggests that benzarone exists in a pH-dependent equilibrium between
its neutral and ionized forms within the physiological pH range. This significantly influences its
solubility, permeability, and extent of protein binding, all of which are key determinants of a
drug's absorption and bioavailability [5] [7].

¢ Melting Point: The sharp melting point range serves as a fingerprint for compound identity and is an
indicator of crystalline purity, which is essential for ensuring batch-to-batch consistency in
manufacturing [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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